REACTION_SMILES
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[C:1](#[N:2])[CH2:3][CH2:4][CH2:5][CH2:6][S:7](=[O:8])(=[O:9])[NH:10][CH3:11].[NH3:12]>>[CH2:1]([NH2:2])[CH2:3][CH2:4][CH2:5][CH2:6][S:7](=[O:8])(=[O:9])[NH:10][CH3:11]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CNS(=O)(=O)CCCCC#N
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N
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Name
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Type
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product
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Smiles
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CNS(=O)(=O)CCCCCN
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |